2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine

• IUPAC Name: [4-(2,6-dimethylphenoxy)piperidin-1-yl]-(3,4,5,6-tetrachloropyridin-2-yl)methanone
• InChI: InChI=1S/C19H18Cl4N2O2/c1-10-4-3-5-11(2)17(10)27-12-6-8-25(9-7-12)19(26)16-14(21)13(20)15(22)18(23)24-16/h3-5,12H,6-9H2,1-2H3
• InChI Key: DREKPBGRBNFLFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2CCN(CC2)C(=O)C3=NC(=C(C(=C3Cl)Cl)Cl)Cl
• Molecular Formula: C19H18Cl4N2O2
• Molecular Weight: 448.2 g/mol

Description

2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine, also known as TCS3472, is a chemical compound used in scientific research. It is a member of the pyridine family and is classified as a piperidine carbonyl compound. TCS3472 is synthesized through a multi-step process that involves the use of various chemicals and techniques.

Mechanism Of Action

The mechanism of action of 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine is not fully understood. However, it is believed to interact with cellular proteins and enzymes, leading to changes in cellular function and behavior. 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages And Limitations For Lab Experiments

One advantage of using 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine in lab experiments is its fluorescent properties, which make it useful in imaging studies. 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of using 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine in scientific research. One area of interest is the development of biosensors and drug delivery systems using 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine. 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine may also be useful in the study of protein-protein interactions and the development of new therapeutic agents for the treatment of oxidative stress-related diseases. Additionally, further research is needed to fully understand the mechanism of action of 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine and its potential toxicity.

Synthesis Methods

The synthesis method of 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine involves a multi-step process that includes the use of various chemicals and techniques. The first step involves the reaction of 2,3,4,5-tetrachloropyridine with 2,6-dimethylphenol in the presence of sodium hydroxide. The resulting product is then treated with piperidine and acetic anhydride to form the piperidine carbonyl compound. The final step involves the purification of the product through recrystallization.

Scientific Research Applications

2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine has been used in scientific research for a variety of purposes. It is commonly used as a fluorescent dye in microscopy and imaging studies. 2,3,4,5-Tetrachloro-6-[4-(2,6-dimethylphenoxy)piperidine-1-carbonyl]pyridine has also been used in the study of protein-protein interactions, as well as in the development of biosensors and drug delivery systems.